Cas no 2228713-57-1 (tert-butyl N-4,4-dimethyl-1-(methylamino)-2-oxopentan-3-ylcarbamate)

• Product Name: tert-butyl N-4,4-dimethyl-1-(methylamino)-2-oxopentan-3-ylcarbamate
• CAS No: 2228713-57-1
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 6241647
• PubChem ID: 165622297
• Update Time: 2025-10-28

tert-butyl N-4,4-dimethyl-1-(methylamino)-2-oxopentan-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4,4-dimethyl-1-(methylamino)-2-oxopentan-3-ylcarbamate
• 2228713-57-1
• tert-butyl N-[4,4-dimethyl-1-(methylamino)-2-oxopentan-3-yl]carbamate
• EN300-1875297

• Inchi： 1S/C13H26N2O3/c1-12(2,3)10(9(16)8-14-7)15-11(17)18-13(4,5)6/h10,14H,8H2,1-7H3,(H,15,17)
• InChI Key： DQKBQRCCHUIUQD-UHFFFAOYSA-N
• SMILES： O(C(NC(C(CNC)=O)C(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 258.19434270g/mol
• Monoisotopic Mass: 258.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.4Ų

Additional information on tert-butyl N-4,4-dimethyl-1-(methylamino)-2-oxopentan-3-ylcarbamate

tert-butyl N-4,4-dimethyl-1-(methylamino)-2-oxopentan-3-ylcarbamate (CAS No. 2228713-57-1)

The compound tert-butyl N-4,4-dimethyl-1-(methylamino)-2-oxopentan-3-ylcarbamate, identified by the CAS number 2228713-57-1, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely used in agriculture as pesticides and in medicine as active pharmaceutical ingredients (APIs). The structure of this molecule is characterized by a tert-butyl group, a carbamate functional group, and a substituted pentane chain with methylamino and dimethyl substituents.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a multistep synthesis involving nucleophilic substitutions, amide formations, and carbamate derivatizations. Researchers have focused on optimizing the reaction conditions to enhance yield and purity, making this compound more accessible for large-scale production. The use of mild reaction conditions and environmentally friendly solvents has also been explored to align with green chemistry principles.

In terms of applications, this compound has shown promise in the field of drug discovery. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. The methylamino group within the molecule contributes to its ability to form hydrogen bonds, which is crucial for binding to protein targets.

Beyond pharmacology, this compound has also been investigated for its role in agrochemicals. Its ability to inhibit specific enzymes related to plant growth regulation makes it a candidate for herbicides or growth regulators. Recent research has highlighted its selectivity towards certain enzymes, which could minimize off-target effects and improve its safety profile for agricultural use.

The toxicological profile of this compound has been extensively studied to ensure its safety for human and environmental exposure. Acute and chronic toxicity studies have been conducted, with results indicating that it exhibits low toxicity when administered at recommended doses. However, further long-term studies are required to fully understand its potential risks.

In conclusion, the compound tert-butyl N-4,4-dimethyl-1-(methylamino)-2-oxopentan-3-ylcarbamate (CAS No. 2228713-57-1) represents a versatile molecule with diverse applications across multiple industries. Its synthesis has been refined through cutting-edge methodologies, and its biological activities continue to be explored for innovative uses. As research progresses, this compound is expected to play an increasingly important role in both therapeutic development and agricultural practices.